5-(Cyclopropylmethoxy)-2-isopropylphenol

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 5-(cyclopropylmethoxy)-2-propan-2-ylphenol
• InChI: InChI=1S/C13H18O2/c1-9(2)12-6-5-11(7-13(12)14)15-8-10-3-4-10/h5-7,9-10,14H,3-4,8H2,1-2H3
• InChI Key: IOLVKQIYMIWXPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)OCC2CC2)O

Description

5-(Cyclopropylmethoxy)-2-isopropylphenol is a phenolic compound featuring a cyclopropylmethoxy group at the 5-position and an isopropyl substituent at the 2-position of the aromatic ring. The cyclopropylmethoxy group (OCH₂C₃H₅) introduces steric bulk and enhanced lipophilicity compared to smaller alkoxy groups like methoxy. This structural motif is observed in synthetic intermediates and bioactive molecules, where the cyclopropane ring’s rigidity may influence binding affinity or metabolic stability .

The molecular formula is estimated as C₁₃H₁₈O₂, with a molecular weight of 206.28 g/mol (calculated). The compound’s synthesis likely involves alkylation of a phenolic precursor with (bromomethyl)cyclopropane under basic conditions, as demonstrated in analogous reactions yielding high yields (e.g., 97% for a benzofuran derivative) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Cyclopropylmethoxy)-2-isopropylphenol typically involves the following steps:

Starting Material: The synthesis begins with a phenol derivative.

Alkylation: The phenol derivative undergoes alkylation with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate to introduce the cyclopropylmethoxy group.

Isopropylation: The intermediate product is then subjected to Friedel-Crafts alkylation using isopropyl chloride and a Lewis acid catalyst like aluminum chloride to introduce the isopropyl group at the ortho position relative to the hydroxyl group.

Industrial Production Methods

In an industrial setting, the production of 5-(Cyclopropylmethoxy)-2-isopropylphenol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance yield and purity while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

5-(Cyclopropylmethoxy)-2-isopropylphenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to a quinone derivative using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding hydroquinone using reducing agents like sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the positions ortho and para to the hydroxyl group, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Chlorinating agents like thionyl chloride for chlorination reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydroquinone derivatives.

Substitution: Halogenated phenols or other substituted phenols.

Scientific Research Applications

5-(Cyclopropylmethoxy)-2-isopropylphenol has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anti-inflammatory properties.

Materials Science: The compound is studied for its potential use in the synthesis of advanced materials, including polymers and resins.

Biological Studies: It is used as a model compound to study the interactions of phenolic compounds with biological systems, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 5-(Cyclopropylmethoxy)-2-isopropylphenol involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Receptor Binding: It can bind to specific receptors on cell surfaces, modulating signal transduction pathways and cellular responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Isopropyl-5-methylphenol (Thymol; CAS 89-83-8)

• Molecular Formula : C₁₀H₁₄O
• Molecular Weight : 150.22 g/mol
• Substituents : Methyl (5-position), isopropyl (2-position).
• Key Differences :
  • Thymol lacks the cyclopropylmethoxy group, resulting in reduced steric hindrance and lower molecular weight.
  • Thymol is widely used as an antimicrobial agent, whereas the cyclopropylmethoxy analog’s bioactivity remains uncharacterized but may exhibit modified pharmacokinetics due to increased lipophilicity .

5-Isopropyl-4-methoxy-2-methylphenol

• Molecular Formula : C₁₁H₁₆O₂
• Molecular Weight : 180.25 g/mol
• Substituents : Methoxy (4-position), methyl (2-position), isopropyl (5-position).
• Key Differences :
  • The methoxy group at the 4-position versus the cyclopropylmethoxy at the 5-position alters electronic properties (e.g., electron-donating vs. moderate steric effects).
  • The absence of a cyclopropane ring may reduce metabolic stability compared to the target compound .

2-(Cyclopropylmethoxy)-5-isopropylbenzaldehyde

• Molecular Formula : C₁₄H₁₈O₂
• Molecular Weight : 218.29 g/mol
• Substituents : Cyclopropylmethoxy (2-position), isopropyl (5-position), aldehyde (1-position).
• Key Differences: The aldehyde functional group introduces reactivity distinct from phenol, making it more suitable for condensation reactions. Similar synthetic routes (e.g., alkylation with (bromomethyl)cyclopropane) suggest shared intermediates but divergent downstream applications .

2,4-Diisopropyl-5-methylphenol

• Molecular Formula : C₁₃H₂₀O
• Molecular Weight : 192.30 g/mol
• Substituents : Isopropyl (2- and 4-positions), methyl (5-position).
• Key Differences: Additional isopropyl groups increase steric bulk but reduce polarity compared to the cyclopropylmethoxy analog. Potential for varied solubility profiles in nonpolar solvents .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
5-(Cyclopropylmethoxy)-2-isopropylphenol	C₁₃H₁₈O₂	206.28	Cyclopropylmethoxy (5), isopropyl (2)	Hypothesized enhanced lipophilicity
Thymol	C₁₀H₁₄O	150.22	Methyl (5), isopropyl (2)	Antimicrobial agent
5-Isopropyl-4-methoxy-2-methylphenol	C₁₁H₁₆O₂	180.25	Methoxy (4), methyl (2), isopropyl (5)	Undisclosed bioactivity
2-(Cyclopropylmethoxy)-5-isopropylbenzaldehyde	C₁₄H₁₈O₂	218.29	Cyclopropylmethoxy (2), isopropyl (5)	Synthetic intermediate

Research Findings and Implications

• Synthetic Accessibility : The cyclopropylmethoxy group can be introduced efficiently via alkylation, as seen in benzofuran derivatives (97% yield under reflux with K₂CO₃) . This suggests scalability for the target compound.
• Steric Effects: The rigid cyclopropane ring may hinder enzymatic degradation, improving metabolic stability in drug design contexts .
• Safety Considerations: Phenolic compounds often require evaluation for dermal irritation and toxicity, per RIFM guidelines .